N-(3-chloro-4-fluorophenyl)-N'-(4,6-dimethyl-2-pyridinyl)urea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-(4,6-dimethylpyridin-2-yl)urea
• InChI: InChI=1S/C14H13ClFN3O/c1-8-5-9(2)17-13(6-8)19-14(20)18-10-3-4-12(16)11(15)7-10/h3-7H,1-2H3,(H2,17,18,19,20)
• InChI Key: FJMJHUPHKXAANO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=O)NC2=CC(=C(C=C2)F)Cl)C
• Molecular Formula: C14H13ClFN3O
• Molecular Weight: 293.72 g/mol

Description

N-(3-chloro-4-fluorophenyl)-N'-(4,6-dimethyl-2-pyridinyl)urea, commonly known as CFPU, is a chemical compound that belongs to the class of urea herbicides. It is widely used in agriculture to control the growth of weeds in crops such as soybeans, corn, and wheat. CFPU is known for its high efficiency, low toxicity, and selectivity towards specific weeds, making it a popular choice among farmers and researchers alike.

Mechanism of Action

CFPU works by inhibiting the activity of an enzyme called acetohydroxyacid synthase (AHAS), which is essential for the biosynthesis of branched-chain amino acids in plants. By inhibiting AHAS, CFPU disrupts the normal metabolic processes of weeds, leading to their eventual death. CFPU is highly selective towards plants and has little to no effect on animals, making it a safe and effective herbicide for use in agriculture.
Biochemical and Physiological Effects
CFPU has been shown to have a range of biochemical and physiological effects on plants. Studies have shown that CFPU inhibits the activity of AHAS in a dose-dependent manner, leading to a reduction in the biosynthesis of branched-chain amino acids. CFPU also disrupts the normal metabolic processes of plants, leading to the accumulation of toxic metabolites and the eventual death of the plant.

Advantages and Limitations for Lab Experiments

CFPU has several advantages for use in lab experiments. It is highly effective in controlling the growth of weeds, making it a useful tool for studying the effects of herbicides on plants. CFPU is also highly selective towards plants and has little to no effect on animals, making it a safe and effective herbicide for use in lab experiments.
One limitation of CFPU is that it is not effective against all weed species, and some weeds may develop resistance to CFPU over time. Additionally, CFPU may have unintended effects on non-target plants and ecosystems, highlighting the importance of careful application and monitoring.

Future Directions

There are several future directions for research on CFPU and its applications in agriculture. One area of research is the development of new formulations of CFPU that are more effective and efficient in controlling weed growth. Another area of research is the investigation of the long-term effects of CFPU on soil health and ecosystem functioning. Finally, researchers may explore the potential use of CFPU in combination with other herbicides or agricultural practices to improve crop yields and reduce the use of harmful chemicals in agriculture.
Conclusion
In conclusion, CFPU is a highly effective and selective herbicide that has numerous applications in agriculture. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied, and there are several future directions for research on this compound. CFPU is a promising tool for crop protection and weed management, and its continued study and development may lead to new innovations in agriculture.

Synthesis Methods

The synthesis of CFPU involves the reaction of 3-chloro-4-fluoroaniline and 4,6-dimethyl-2-pyridinecarboxylic acid with the use of a coupling reagent such as N,N'-carbonyldiimidazole. The resulting product is then treated with urea to yield CFPU in high purity and yield.

Scientific Research Applications

CFPU has been extensively studied for its herbicidal properties and its potential applications in crop protection. Researchers have investigated the efficacy of CFPU in controlling the growth of various weed species, including glyphosate-resistant weeds. CFPU has been found to be highly effective in controlling the growth of broadleaf weeds and grasses, making it a promising herbicide for use in agriculture.